4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid

• IUPAC Name: 4-chloro-3-[(3-chloro-4-methylbenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C16H12Cl2N2O3S/c1-8-2-3-9(6-12(8)18)14(21)20-16(24)19-13-7-10(15(22)23)4-5-11(13)17/h2-7H,1H3,(H,22,23)(H2,19,20,21,24)
• InChI Key: WDMFWLVGNVUZIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC(=S)NC2=C(C=CC(=C2)C(=O)O)Cl)Cl
• Molecular Formula: C16H12Cl2N2O3S
• Molecular Weight: 383.2 g/mol

Description

4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid, also known as CCT251545, is a small molecule inhibitor that has been widely used in scientific research. It is a member of the N-acylthiourea class of compounds and has shown promising results in various studies related to cancer research.

Mechanism Of Action

4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid works by inhibiting the activity of a protein called MTH1, which is involved in the prevention of oxidative damage to DNA. By inhibiting MTH1, 4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid leads to the accumulation of oxidized nucleotides, which can cause DNA damage and ultimately lead to cell death.

Biochemical And Physiological Effects

In addition to its anticancer properties, 4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid has also been found to have other biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in cells, as well as improve glucose metabolism.

Advantages And Limitations For Lab Experiments

One of the major advantages of using 4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid in lab experiments is its specificity for MTH1. This allows researchers to study the effects of inhibiting MTH1 without interfering with other cellular processes. However, one limitation of using 4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid is its relatively low solubility, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving 4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy or radiation therapy. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid, as well as its potential use in other diseases beyond cancer.

Synthesis Methods

The synthesis of 4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid involves a multistep process that includes the reaction of 4-chloro-3-nitrobenzoic acid with thionyl chloride to form 4-chloro-3-chlorosulfonylbenzoic acid. This intermediate is then reacted with 3-chloro-4-methylphenyl isocyanate to form 4-chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid.

Scientific Research Applications

4-Chloro-3-({[(3-chloro-4-methylphenyl)carbonyl]carbamothioyl}amino)benzoic acid has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been found to induce apoptosis, or programmed cell death, in cancer cells.